Cas no 16387-55-6 (1,1-Diethoxyoct-2-yne)
1,1-Diethoxyoct-2-yne structure
Product Name:1,1-Diethoxyoct-2-yne
CAS No:16387-55-6
MF:C12H22O2
MW:198.301884174347
CID:234421
PubChem ID:85389
Update Time:2025-04-19
1,1-Diethoxyoct-2-yne Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Diethoxyoct-2-yne
- 1,1-DIETHOXY-2-OCTYNE
- Einecs 240-438-1
- 2-OCTYNAL DIETHYL ACETAL 98
- DTXSID30167670
- 16387-55-6
- 2-Octyne, 1,1-diethoxy-
- 1,1-diethoxy-oct-2-yne
- 1,1-Diethoxy-2-octyne #
- AKOS015913083
- YKXAYRBNHIHDSI-UHFFFAOYSA-N
- FT-0606110
- SCHEMBL7642174
- NS00025352
-
- Inchi: 1S/C12H22O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h12H,4-9H2,1-3H3
- InChI Key: YKXAYRBNHIHDSI-UHFFFAOYSA-N
- SMILES: O(CC)C(C#CCCCCC)OCC
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
Experimental Properties
- Color/Form: Not determined
- Density: 0.881 g/mL at 25 °C(lit.)
- Boiling Point: 120-123 °C18 mm Hg(lit.)
- Flash Point: 209 °F
- Refractive Index: n20/D 1.436(lit.)
- PSA: 18.46
- Solubility: Not determined
1,1-Diethoxyoct-2-yne Related Literature
-
1. Amides of vegetable origin. Part V. Stereochemistry of conjugated dienesL. Crombie J. Chem. Soc. 1955 1007
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